Cas no 1806428-40-9 (5-Cyano-2-ethylbenzo[d]oxazole)

• Product Name: 5-Cyano-2-ethylbenzo[d]oxazole
• CAS No: 1806428-40-9
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• CID: 4819540
• Update Time: 2025-06-28

5-Cyano-2-ethylbenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-ethylbenzo[d]oxazole

• Inchi： 1S/C10H8N2O/c1-2-10-12-8-5-7(6-11)3-4-9(8)13-10/h3-5H,2H2,1H3
• InChI Key： CEJCVZKSJWYAHT-UHFFFAOYSA-N
• SMILES： O1C(CC)=NC2C=C(C#N)C=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 232
• XLogP3: 2.3
• Topological Polar Surface Area: 49.8

Additional information on 5-Cyano-2-ethylbenzo[d]oxazole

5-Cyano-2-ethylbenzo[d]oxazole: A Comprehensive Overview

5-Cyano-2-ethylbenzo[d]oxazole (CAS No. 1806428-40-9) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new pharmaceuticals and materials. This comprehensive overview aims to provide an in-depth understanding of the chemical properties, synthesis methods, and potential applications of 5-Cyano-2-ethylbenzo[d]oxazole.

Chemical Structure and Properties

The molecular formula of 5-Cyano-2-ethylbenzo[d]oxazole is C₁₁H₉N₃O, with a molecular weight of 199.21 g/mol. The compound features a benzoxazole core with a cyano group at the 5-position and an ethyl substituent at the 2-position. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The cyano group is known for its strong electron-withdrawing effect, which can influence the electronic properties of the molecule, making it suitable for various chemical reactions and applications.

The benzoxazole core is a common motif in many bioactive compounds due to its ability to form stable complexes with metal ions and its potential for binding to biological targets. The combination of the benzoxazole core with the cyano and ethyl groups in 5-Cyano-2-ethylbenzo[d]oxazole results in a highly versatile molecule that can be tailored for specific applications through further functionalization.

Synthesis Methods

The synthesis of 5-Cyano-2-ethylbenzo[d]oxazole has been explored using various methodologies, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the condensation of 2-cyanoacetamide with 4-bromoacetophenone followed by cyclization under appropriate conditions. This method typically yields high purity products and can be scaled up for industrial production.

An alternative synthetic route involves the reaction of 2-bromoacetophenone with cyanoacetic acid in the presence of a base, followed by cyclization to form the desired product. This method is advantageous due to its simplicity and the availability of starting materials. Recent advancements in catalytic methods have also led to more efficient and environmentally friendly synthetic routes for 5-Cyano-2-ethylbenzo[d]oxazole.

Spectroscopic Characterization

The spectroscopic characterization of 5-Cyano-2-ethylbenzo[d]oxazole is crucial for confirming its structure and purity. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for this purpose. The ¹H NMR spectrum typically shows distinct signals corresponding to the aromatic protons, ethyl protons, and any other functional groups present in the molecule. The presence of a cyano group can be confirmed by characteristic signals in both the ¹³C NMR and Infrared (IR) spectra.

Mass spectrometry (MS) is another essential technique for characterizing 5-Cyano-2-ethylbenzo[d]oxazole. The molecular ion peak at m/z 199 confirms the molecular weight, while fragmentation patterns provide insights into the structure and stability of the molecule.

Biological Activity and Applications

The biological activity of 5-Cyano-2-ethylbenzo[d]oxazole has been a subject of extensive research due to its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits significant anti-inflammatory properties, making it a promising candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

In addition to its anti-inflammatory effects, 5-Cyano-2-ethylbenzo[d]oxazole has demonstrated potential as an antitumor agent. Preclinical studies have shown that it can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. These findings suggest that further investigation into its mechanisms of action could lead to new therapeutic strategies for cancer treatment.

Potential Applications in Materials Science

Beyond its biological applications, 5-Cyano-2-ethylbenzo[d]oxazole has also shown promise in materials science. The unique electronic properties conferred by the cyano group make it an attractive candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Recent studies have explored the use of this compound as a dopant or active layer material in these devices, with preliminary results indicating improved performance metrics such as higher efficiency and longer operational lifetimes.

Safety Considerations and Future Directions

Safety considerations are paramount when developing new compounds for pharmaceutical or material applications. Extensive toxicological studies are required to ensure that 5-Cyano-2-ethylbenzo[d]oxazole is safe for human use or environmental exposure. Current research suggests that this compound exhibits low toxicity at therapeutic concentrations, but further investigations are necessary to fully understand its safety profile.

In conclusion, 5-Cyano-2-ethylbenzo[d]oxazole (CAS No. 1806428-40-9) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is poised to play a crucial role in advancing various fields of science and technology.